Cas no 148084-40-6 (2-Naphthacenecarboxamide,3,4,4a,5,12,12a-hexahydro-1,4a,10,11,12a-pentahydroxy-8-methoxy-3,12-dioxo-,(4aR,12aR)-rel-)

• Product Name: 2-Naphthacenecarboxamide,3,4,4a,5,12,12a-hexahydro-1,4a,10,11,12a-pentahydroxy-8-methoxy-3,12-dioxo-,(4aR,12aR)-rel-
• CAS No: 148084-40-6
• MF: C₂₀H₁₇NO₉
• MW: 415.350286245346
• CID: 199843
• PubChem ID: 54693031
• Update Time: 2025-04-19

2-Naphthacenecarboxamide,3,4,4a,5,12,12a-hexahydro-1,4a,10,11,12a-pentahydroxy-8-methoxy-3,12-dioxo-,(4aR,12aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthacenecarboxamide,3,4,4a,5,12,12a-hexahydro-1,4a,10,11,12a-pentahydroxy-8-methoxy-3,12-dioxo-,(4aR,12aR)-rel-
• (4aS,12aS)-1,4a,10,11,12a-pentahydroxy-8-methoxy-3,12-dioxo-4,5-dihydrotetracene-2-carboxamide
• 2-Naphthacenecarboxamide,3,4,4a,5,12,12a-hexahydro-1,4a,10,11,12a-pentahydroxy-8-methoxy-3,12-...
• (2Z,4aS,12aR)-2-[amino(hydroxy)methylidene]-4a,10,11,12a-tetrahydroxy-8-methoxy-4a,12a-dihydrotetracene-1,3,12(2H,4H,5H)-trione
• 2-Naphthacenecarboxamide, 3,4,4a,5,12,12a-hexahydro-1,4a,10,11,12a-pentahydroxy-8-methoxy-3,12-dioxo-, (cis)-
• Anthrotainin
• 148084-40-6
• SCHEMBL4357281
• DTXSID70163878
• CHEBI:223113

• Inchi： 1S/C20H17NO9/c1-30-9-3-7-2-8-5-19(28)6-11(23)14(18(21)27)17(26)20(19,29)16(25)13(8)15(24)12(7)10(22)4-9/h2-4,22,24,26,28-29H,5-6H2,1H3,(H2,21,27)/t19-,20+/m0/s1
• InChI Key： HWLAJZAXDIBLQS-VQTJNVASSA-N
• SMILES： O[C@@]12CC(C(C(N)=O)=C([C@@]1(C(C1C(=C3C(=CC(=CC3=CC=1C2)OC)O)O)=O)O)O)=O

Computed Properties

• Exact Mass: 415.09
• Monoisotopic Mass: 415.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 708
• XLogP3: 0.8
• Topological Polar Surface Area: 188A^2

Experimental Properties

• Density: 1.835
• Boiling Point: 625.7°C at 760 mmHg
• Flash Point: 332.2°C
• Refractive Index: 1.843

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines